Cas no 20304-86-3 (5-Methyl-2,1,3-benzoxadiazole)

• Product Name: 5-Methyl-2,1,3-benzoxadiazole
• CAS No: 20304-86-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00068073
• CID: 51514
• PubChem ID: 519763
• Update Time: 2025-06-07

5-Methyl-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[c][1,2,5]oxadiazole
• 5-methyl-2,1,3-benzoxadiazole
• 5-Methylbenzofurazan
• 5-Methyl-2,1,3-benzoxadiazol
• 5-Methyl-benz[1,2,5]oxadiazol
• 5-methyl-benz[1,2,5]oxadiazole
• 5-methyl-benzo[1,2,5]oxadiazole
• 5-Methyl-benzo-<2,1,3>oxadiazol
• AKOS006229783
• 5-methyl-2, 1, 3-benzoxadiazole
• ETHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• AM85658
• DTXSID00334135
• 2,1,3-Benzoxadiazole, 5-methyl-
• RRZFDFYIDRCBCQ-UHFFFAOYSA-N
• 20304-86-3
• CS-0207387
• EN300-97664
• A814423
• 5-Methyl-2,1,3-benzoxadiazole #
• DS-18518
• SCHEMBL961193
• 5-Methylbenzo[c][1 pound not2 pound not5]oxadiazole
• MFCD00068073
• FT-0620645
• W-206499
• DB-004812
• G77803
• SY103955
• 5-Methyl-2,1,3-benzoxadiazole

• MDL： MFCD00068073
• Inchi： 1S/C7H6N2O/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3
• InChI Key： RRZFDFYIDRCBCQ-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.229
• Melting Point: 33-35°C
• Boiling Point: 209.2°C at 760 mmHg
• Flash Point: 82°C
• Refractive Index: 1.601
• PSA: 38.92000
• LogP: 1.53120
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

5-Methyl-2,1,3-benzoxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles